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Compound of Interest

Compound Name: Doxylamine, (S)-

Cat. No.: B10761699

Essential Safety and Handling Guide for Doxylamine

Note: This guide provides safety and handling information for Doxylamine Succinate, the most
common form of doxylamine used in research and pharmaceutical applications. The user's
request specified Doxylamine, (S)-, a specific stereocisomer. While the safety protocols for the
(S)-enantiomer are expected to be very similar to the racemic mixture (Doxylamine Succinate),
this document is based on data available for the succinate salt of the racemate. Researchers
handling the pure (S)-enantiomer should treat it with at least the same level of precaution.

This document provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling Doxylamine. It includes operational
procedures and disposal plans to ensure a safe laboratory environment.

Quantitative Data Summary

The following tables summarize key quantitative data for Doxylamine Succinate. This
information is critical for risk assessment and the implementation of appropriate safety
measures.

Exposure Limits and Toxicity
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Parameter Value Reference

Occupational Exposure Limit )
25 pg/m3 TWA (Perrigo OEL) [1]

(OEL)
Acute Oral Toxicity (LD50) 470 mg/kg (Mouse) [2]
600 mg/kg (Rat) [3]
Acute Subcutaneous Toxicity

440 mg/kg (Rat) [3]
(LD50)
Acute Intravenous Toxicity

62 mg/kg (Mouse) [2]

(LD50)

Physical and Chemical Properties

Property Value Reference
Appearance White or creamy-white powder  [4]
Molecular Formula C21H28N20s5 [5]
Molecular Weight 388.46 g/mol [2]
Melting Point 100-104 °C [4]
Solubility Soluble in water and alcohol [6]
pKa 5.8 and 9.3 [6]

Operational Plans: Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to minimizing exposure and
ensuring laboratory safety.

Personal Protective Equipment (PPE)

Engineering controls such as fume hoods and proper ventilation should be the primary means
of exposure control. When handling Doxylamine, the following PPE is mandatory:
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o Eye Protection: Chemical safety goggles or glasses with side shields.[7]
e Hand Protection: Impervious gloves (e.g., nitrile, neoprene).[8]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with a particulate filter is recommended.[1][9]

o Skin and Body Protection: A laboratory coat is required. For tasks with a higher risk of
spillage, additional protective clothing may be necessary.[7]

Handling Procedures

e Preparation:
o Work in a well-ventilated area, preferably within a chemical fume hood.[10]
o Ensure that an eyewash station and safety shower are readily accessible.[11]
o Gather all necessary equipment and materials before starting work.
e Weighing and Transfer:
o Handle as a solid to minimize dust generation.
o If weighing, do so in a ventilated enclosure or fume hood.
o Use appropriate tools to handle the material, avoiding direct contact.
e Solution Preparation:
o When dissolving the solid, add the solvent to the solid slowly to avoid splashing.
o If the solvent is volatile, ensure adequate ventilation.
e General Practices:
o Avoid all personal contact, including inhalation and ingestion.[10]

o Do not eat, drink, or smoke in the laboratory.[10]
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o Wash hands thoroughly with soap and water after handling.[10]

o Keep containers tightly closed when not in use.[7]

Storage Procedures

e Store in a cool, dry, and well-ventilated area.[7]
o Keep containers tightly sealed.[10]
o Protect from light by using light-resistant containers.[9][12]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
[1][11]

Emergency and Disposal Plans

Proper planning for emergencies and waste disposal is a critical component of laboratory
safety.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek medical attention.[12]

o Skin Contact: Immediately remove contaminated clothing. Wash skin thoroughly with soap
and water. Seek medical attention if irritation develops.[12]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[12]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[7]

Spill and Leak Procedures

e Minor Spills:
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[e]

Wear appropriate PPE.

o

Dampen the spilled solid with water to prevent dusting.[9]

[¢]

Carefully sweep or vacuum up the material and place it in a sealed container for disposal.

[7]

[¢]

Clean the spill area with a soap and water solution.[9]
e Major Spills:

o Evacuate the area and prevent entry.

o Alert emergency responders.

o Ensure adequate ventilation.

o Follow the guidance for minor spills, using appropriate respiratory protection.

Disposal Plan

Dispose of all Doxylamine waste in accordance with federal, state, and local regulations.
e Waste Collection:

o Collect all waste material (including contaminated PPE) in a clearly labeled, sealed
container.

e Disposal Method:
o Do not dispose of down the drain or in the regular trash.
o Arrange for disposal through a licensed professional waste disposal service.[2]

o Alternatively, some institutions may have a chemical waste program for proper disposal.

Visualizations
Safe Handling Workflow
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Caption: Workflow for the safe handling of Doxylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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